Cas no 1805945-88-3 (4-Bromo-2-methylpyrimidin-5-ol)

• Product Name: 4-Bromo-2-methylpyrimidin-5-ol
• CAS No: 1805945-88-3
• MF: C₅H₅BrN₂O
• MW: 189.009999990463
• CID: 4815964
• Update Time: 2025-09-28

4-Bromo-2-methylpyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-methylpyrimidin-5-ol
• 4-Bromo-5-hydroxy-2-methylpyrimidine

• Inchi： 1S/C5H5BrN2O/c1-3-7-2-4(9)5(6)8-3/h2,9H,1H3
• InChI Key： SECUUTVSFSBSGD-UHFFFAOYSA-N
• SMILES： BrC1=C(C=NC(C)=N1)O

Computed Properties

• Exact Mass: 187.959
• Monoisotopic Mass: 187.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46

Additional information on 4-Bromo-2-methylpyrimidin-5-ol

4-Bromo-2-methylpyrimidin-5-ol (CAS No. 1805945-88-3): A Versatile Building Block in Modern Chemical Synthesis

4-Bromo-2-methylpyrimidin-5-ol (CAS No. 1805945-88-3) is a halogenated pyrimidine derivative that has emerged as a critical intermediate in the development of pharmaceuticals, agrochemicals, and functional materials. Its unique molecular architecture, featuring a brominated pyrimidine ring with a methyl substituent and a hydroxyl group at the 5-position, provides multiple sites for chemical modification and cross-coupling reactions. Recent advancements in organometallic chemistry have further expanded its utility as a scaffold for constructing complex heterocyclic frameworks, particularly in the design of anticancer agents and antimicrobial compounds.

The structural versatility of 4-bromo-2-methylpyrimidin-5-ol stems from its ability to participate in diverse synthetic methodologies, including Buchwald-Hartwig aminations, Sonogashira couplings, and transition-metal-catalyzed C–H activations. These reactions enable the introduction of biologically relevant functionalities such as aromatic rings, aliphatic chains, or electron-withdrawing groups to modulate physicochemical properties like solubility and metabolic stability. For instance, recent studies have demonstrated that bromine substitution at the 4-position enhances the electrophilicity of the pyrimidine core, facilitating selective C–N bond formation under mild reaction conditions.

In the field of medicinal chemistry, CAS No. 1805945-88-3 has been extensively explored as a precursor for developing nucleoside analogs with antiviral activity against RNA viruses like SARS-CoV-2 and hepatitis C virus (HCV). The hydroxyl group at position 5 can be converted into phosphate esters or sugar moieties through glycosylation reactions to mimic natural nucleosides that inhibit viral RNA polymerases. Notably, research published in *ACS Medicinal Chemistry Letters* (2023) reported that derivatives of this compound exhibited submicromolar IC₅₀ values against SARS-CoV-2 variants by targeting the viral main protease (M^pro) through hydrogen bonding interactions with key residues in the active site.

Beyond pharmaceutical applications, 4-bromo-2-methylpyrimidin-5-ol plays a pivotal role in agrochemical innovation due to its herbicidal potential when incorporated into substituted triazine derivatives. The brominated pyrimidine scaffold demonstrates enhanced photostability compared to non-halogenated analogs while maintaining high selectivity toward broadleaf weeds without damaging cereal crops like wheat or corn (*Journal of Agricultural and Food Chemistry*, 2024). This property arises from differential uptake mechanisms between monocot and dicot plants combined with slow degradation rates under UV light exposure.

The synthesis of CAS No. 1805945-88-3 typically involves multi-step processes starting from commercially available starting materials such as cyanoacetamide or diethyl malonate via cyclization strategies followed by bromination at position 4 using N-bromosuccinimide (NBS) under controlled conditions to avoid over-bromination side products observed at higher temperatures (>60°C). Recent improvements using microwave-assisted protocols have reduced reaction times by up to 70% while increasing yields from traditional methods by employing phase-transfer catalysts like tetrabutylammonium bromide.

In materials science applications, researchers are investigating how substituents on the pyrimidine ring affect charge transport properties when integrated into organic semiconductors for flexible electronics devices such as organic field-effect transistors (OFETs). The electron-deficient nature imparted by both bromine and methyl groups creates favorable energy level alignments with gold electrodes commonly used in device fabrication processes according to DFT calculations published in *Advanced Electronic Materials* (Vol 9 Issue 7).

Ongoing studies continue to uncover novel reactivity patterns associated with this compound's structure when subjected to mechanochemical synthesis techniques which eliminate solvent use entirely while maintaining high atom economy metrics crucial for sustainable chemical manufacturing practices aligned with green chemistry principles outlined by Paul Anastas' framework.

The market demand for compounds like CAS No. 1805945-88-3 is projected to grow significantly over next five years driven primarily by increased R&D investments into personalized medicine approaches requiring site-specific modifications enabled through modular synthetic platforms centered around brominated heterocycles as key intermediates across multiple industries including biotechnology and nanotechnology sectors.